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Compound of Interest

Compound Name:
(2S,4S)-4-phenoxypyrrolidine-2-

carboxylic Acid

CAS No.: 113949-37-4

Cat. No.: B039829

Get Quote

Executive Summary: Unnatural amino acids (UAAs) represent a transformative tool in chemical

biology, protein engineering, and drug discovery, allowing for the introduction of novel chemical

functionalities into peptides and proteins.[1][2] Among the diverse array of UAAs, those

containing a phenoxy group offer unique properties, including enhanced stability, altered

electronic characteristics, and opportunities for bio-orthogonal reactions. This guide provides a

comprehensive technical overview for researchers, scientists, and drug development

professionals on the synthesis, site-specific incorporation, and diverse applications of phenoxy-

containing UAAs. We delve into the causality behind experimental choices, provide detailed

protocols for key methodologies, and explore their role as biochemical probes and therapeutic

building blocks.

Part 1: The Phenoxy Moiety: A Versatile Functional
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The introduction of UAAs into proteins allows for the precise modification of their structure and

function, paving the way for novel therapeutics and research tools.[1][3] The phenoxy group, an

aromatic ether, is a particularly valuable addition to the UAA toolkit. Its ether linkage is

generally more stable to hydrolysis than an ester bond, contributing to the overall stability of the

modified peptide or protein. The aromatic ring can participate in π-stacking interactions,

influencing protein folding and binding affinities. Furthermore, the phenyl ring can be

substituted with a wide range of functional groups to create a diverse chemical library for

various applications.

Part 2: Synthesis of Phenoxy-Containing Unnatural
Amino Acids
The creation of UAAs is a foundational step and has seen significant advancements in recent

years.[4][5] While classical methods like the Strecker synthesis have been updated, they can

suffer from the use of toxic reagents.[5] Modern approaches often leverage more efficient and

safer catalytic methods.[5]

A common strategy for synthesizing phenoxy-containing UAAs involves the modification of a

readily available amino acid precursor, such as L-tyrosine, or through cross-coupling reactions.

The synthesis of N-phenoxycarbonyl amino acids, for example, has been streamlined to avoid

laborious purification steps, making these monomers more accessible for polypeptide

synthesis.[6]

Generalized Synthetic Workflow
The following diagram illustrates a conceptual workflow for the synthesis of a phenoxy-

containing UAA, starting from a protected amino acid precursor.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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